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Compound of Interest

Compound Name: 5,5"-Dibromo-bapta

Cat. No.: B1147785

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of 5,5'-
Dibromo-BAPTA, a crucial calcium (Ca?*) chelator in biological research. This document
outlines detailed protocols for creating Ca?* buffers with defined free Ca2* concentrations and
for controlling intracellular Ca2* levels to study its diverse roles in cellular signaling.

Introduction to 5,5'-Dibromo-BAPTA

5,5'-Dibromo-BAPTA is a derivative of the Ca?* chelator BAPTA (1,2-bis(o-
aminophenoxy)ethane-N,N,N',N'-tetraacetic acid). It is extensively used to create calcium
buffers with specific free Ca2* concentrations and to manipulate intracellular Ca2* levels.[1][2]
[3] Its intermediate affinity for Ca2* makes it a valuable tool for studying a wide range of
physiological processes, including signal transduction, neurotransmission, and muscle
contraction.[4] Like other BAPTA derivatives, it offers the advantage of being relatively
insensitive to pH changes around physiological ranges and exhibits faster Ca2* binding and
release kinetics compared to EGTA.[4]

5,5'-Dibromo-BAPTA is available in two primary forms:

» Membrane-impermeant salt form (e.g., tetrapotassium salt): This form is used for preparing
extracellular Ca2* buffers and can be introduced into cells via microinjection.
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» Membrane-permeant acetoxymethyl (AM) ester form: This lipophilic version can be loaded
into cells by incubation, where intracellular esterases cleave the AM groups, trapping the
active chelator in the cytoplasm.

Quantitative Data Summary

The following tables summarize the key quantitative properties of 5,5'-Dibromo-BAPTA.

Table 1: Physicochemical Properties of 5,5'-Dibromo-BAPTA

Property Value Reference

Molecular Formula (Free Acid) C22H22Br2N2010

Molecular Weight (Free Acid) 634.23 g/mol

Molecular Formula

) C22H18Br2KaN2010
(Tetrapotassium Salt)
Molecular Weight

] 786.59 g/mol
(Tetrapotassium Salt)
CAS Number (Free Acid) 111248-72-7
CAS Number (Tetrapotassium

73630-11-2

Salt)

Table 2: Calcium Binding Properties of 5,5'-Dibromo-BAPTA

Property Value Conditions Reference
Dissociation Constant In the absence of

~3.6 UM
(Kd) for Caz* Mgz+*

Note: The Kd value can be influenced by experimental conditions such as pH, temperature,
and ionic strength. It is advisable to determine the Kd under your specific experimental
conditions for precise calculations.

Experimental Protocols
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Preparation of 5,5'-Dibromo-BAPTA Stock Solutions

3.1.1. Stock Solution for Salt Form (e.g., Tetrapotassium Salt)
The salt form of 5,5'-Dibromo-BAPTA is soluble in water.
e Materials:
o 5,5'-Dibromo-BAPTA tetrapotassium salt
o High-purity, Ca2*-free water (e.g., double-distilled, deionized water)
e Procedure:
o Weigh the desired amount of 5,5'-Dibromo-BAPTA tetrapotassium salt.
o Dissolve it in Caz*-free water to the desired stock concentration (e.g., 10 mM).
o Store the stock solution in aliquots at -20°C.
3.1.2. Stock Solution for AM Ester Form
The AM ester form is hydrophobic and requires an organic solvent for dissolution.
e Materials:
o 5,5'-Dibromo-BAPTA, AM ester
o Anhydrous dimethyl sulfoxide (DMSO)
e Procedure:

o Allow the vial of 5,5'-Dibromo-BAPTA, AM ester and the anhydrous DMSO to equilibrate
to room temperature before opening to prevent moisture condensation.

o Dissolve the 5,5'-Dibromo-BAPTA, AM ester in anhydrous DMSO to prepare a stock
solution of 1-10 mM.
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o Store the stock solution in small, tightly sealed aliquots at -20°C, protected from light and
moisture.

Protocol for Preparing Calcium Buffers with Defined
Free Ca?* Concentrations

This protocol describes how to prepare a set of solutions with known free Ca?* concentrations
using the salt form of 5,5'-Dibromo-BAPTA. These are essential for calibrating fluorescent
Caz* indicators. The calculation of the required amount of CaCl:z to achieve a specific free Caz*+
concentration is based on the dissociation constant (Kd) of the chelator.

Equation for Calculating Free Calcium:
[Ca2*]free = Kd * [Ca-BAPTA] / [BAPTA]

Specialized software, such as MAXC, can be used for more complex calculations involving
multiple ions and chelators.

Materials:

e 5,5'-Dibromo-BAPTA tetrapotassium salt stock solution (e.g., 10 mM)
e CaClz stock solution (e.g., 100 mM, accurately prepared)

o Ca?*-free buffer (e.g., 100 mM KCI, 10 mM MOPS, pH 7.2)

e pH meter

Procedure:

e Prepare a "Zero Calcium” Solution: In a volumetric flask, add the desired final concentration
of 5,5'-Dibromo-BAPTA (e.g., 1 mM) to the Ca2*-free buffer. This solution represents the
baseline with minimal free Ca?*.

o Prepare a "Saturating Calcium" Solution: In a separate volumetric flask, add the same final
concentration of 5,5'-Dibromo-BAPTA (e.g., 1 mM) and a concentration of CaCl: that is in
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excess of the BAPTA concentration (e.g., 2 mM) to the Ca?*-free buffer. This ensures that
virtually all the BAPTA is bound to Ca?+.

o Prepare Intermediate Calcium Standards: To create a series of standards with varying free
Ca?* concentrations, mix the "Zero Calcium" and "Saturating Calcium" solutions in different
ratios. The following table provides an example for creating a range of free Ca2*
concentrations.

Table 3: Example Mixing Ratios for Calcium Calibration Standards

. . % "Saturating Calcium" Approximate Free [Ca**]

% "Zero Calcium" Solution ]
Solution (M)

100 0 ~0
90 10 (Calculated based on Kd)
75 25 (Calculated based on Kd)
50 50 (Calculated based on Kd)
25 75 (Calculated based on Kd)
10 920 (Calculated based on Kd)
0 100 (High, near saturating)

» pH Adjustment: After preparing each solution, verify and, if necessary, adjust the pH to the
desired value, as the Ca?* affinity of BAPTA derivatives can be pH-sensitive.

Protocol for Loading Cells with 5,5'-Dibromo-BAPTA, AM
Ester

This protocol outlines the general procedure for loading the membrane-permeant AM ester
form of 5,5'-Dibromo-BAPTA into live cells to buffer intracellular Caz*.

Materials:

e 5,5-Dibromo-BAPTA, AM ester stock solution (1-10 mM in anhydrous DMSO)
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e Pluronic® F-127 (10-20% w/v in DMSO)

o Physiological buffer appropriate for your cells (e.g., Hanks' Balanced Salt Solution, HBSS)
o Cultured cells on coverslips or in a culture dish

Procedure:

e Prepare Loading Solution:

o Dilute the 5,5-Dibromo-BAPTA, AM ester stock solution into the physiological buffer to
the final desired working concentration (typically 10-100 uM).

o To aid in the dispersion of the hydrophobic AM ester in the aqueous buffer, pre-mix the
stock solution with an equal volume of Pluronic® F-127 solution before diluting into the
final buffer. The final concentration of Pluronic® F-127 should be around 0.02-0.04%.

e Cell Loading:

Remove the culture medium from the cells.

(¢]

[¢]

Wash the cells once with the physiological buffer.

[¢]

Add the loading solution to the cells.

[e]

Incubate the cells for 30-60 minutes at room temperature or 37°C. The optimal time and
temperature should be determined empirically for your specific cell type. Incubation at
37°C may lead to compartmentalization of the dye in organelles.

e Wash and De-esterification:
o Remove the loading solution.

o Wash the cells two to three times with fresh physiological buffer to remove extracellular
dye.

o Incubate the cells for an additional 30 minutes in fresh buffer to allow for complete de-
esterification of the AM ester by intracellular esterases.
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o Experimentation: The cells are now loaded with 5,5'-Dibromo-BAPTA and are ready for
experiments investigating the role of buffered intracellular Ca2+.

Visualization of Concepts and Workflows
Intracellular Calcium Signaling Pathway

The following diagram illustrates a simplified intracellular Ca2* signaling pathway that can be
investigated using 5,5'-Dibromo-BAPTA.
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Caption: Simplified intracellular calcium signaling pathway.
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Experimental Workflow for Calculating 5,5'-Dibromo-
BAPTA Concentration

The following diagram outlines the workflow for determining the appropriate concentration of

5,5'-Dibromo-BAPTA for an experiment.
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Caption: Workflow for calculating 5,5'-Dibromo-BAPTA concentration.
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Safety and Handling

o Always wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, when handling 5,5'-Dibromo-BAPTA and its solutions.

o Handle DMSO with care as it can facilitate the absorption of other chemicals through the
skin.

o Consult the Safety Data Sheet (SDS) for detailed safety information before use.

By following these detailed application notes and protocols, researchers can effectively utilize
5,5'-Dibromo-BAPTA to precisely control and study the multifaceted roles of calcium in
biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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